1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-ol
Overview
Description
Scientific Research Applications
Biomass Conversion to Furan Derivatives
- Sustainable Access to New Generation Polymers and Fuels : Furan derivatives, including 2,5-dimethylfuran, have been identified as potential sustainable alternatives to non-renewable hydrocarbon sources. These compounds, derived from plant biomass such as hexose carbohydrates and lignocellulose, offer promising feedstock for the chemical industry, potentially replacing oil, natural gas, and coal. The review highlights advances in the synthesis of these derivatives and their applications in producing monomers, polymers, porous carbon materials, fuels, and chemicals (Chernyshev, Kravchenko, & Ananikov, 2017).
Organic Synthesis Applications
- 5-Hydroxymethylfurfural (HMF) in Organic Synthesis : HMF, a biomass-derived platform chemical, shows significant potential in organic synthesis, providing a renewable carbon source for the preparation of various fine chemicals. Its versatility is highlighted by the presence of different functional groups, enabling its use in novel synthetic routes (Fan, Verrier, Queneau, & Popowycz, 2019).
Biofuel Applications
- Biomass-derived 2,5-Dimethylfuran as a Promising Biofuel : Liquid 2,5-dimethylfuran (DMF) produced from lignocellulosic biomass is considered a promising transport biofuel due to its similar physicochemical properties to petroleum-based fuels. Studies on DMF's synthesis, combustion mechanism, and application in spark and compression ignition engines suggest its potential to improve engine emissions without compromising performance, though further research is needed (Nguyen et al., 2021).
Comparative Analysis of DMF in Engine Applications
- Comparative Analysis of DMF for Spark Ignition Engines : DMF, as a furan-based compound, emerges as an ideal green solution for alternative fuels, addressing the shortage of fossil energy and mitigating environmental impacts. Its synthesis from biomass and performance in engines, particularly in comparison to gasoline and ethanol, showcases its potential as a sustainable biofuel, though optimization of the production process is necessary (Hoang, Nižetić, & Ölçer, 2021).
Properties
IUPAC Name |
(2,5-dimethylfuran-3-yl)-(4-hydroxypiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3/c1-8-7-11(9(2)16-8)12(15)13-5-3-10(14)4-6-13/h7,10,14H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYEGNSGQDTZCCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCC(CC2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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